N-(3-ethylphenyl)cyclopentanecarboxamide
Overview
Description
N-(3-ethylphenyl)cyclopentanecarboxamide, also known as eticyclidine, is a synthetic compound that belongs to the class of arylcyclohexylamines. It is a dissociative anesthetic agent that has been used in scientific research for its unique pharmacological properties.
Mechanism of Action
Eticyclidine acts as a non-competitive antagonist of the NMDA receptor, blocking the ion channel and inhibiting the influx of calcium ions. This results in a decrease in excitatory neurotransmission and a disruption of neural signaling. Eticyclidine also acts as an agonist of the sigma-1 receptor, which is involved in neuroprotection and regulation of intracellular calcium levels.
Biochemical and Physiological Effects:
Eticyclidine has been shown to have a variety of biochemical and physiological effects, including analgesia, sedation, hallucinations, and dissociative effects. It has also been shown to increase the release of dopamine and acetylcholine in the brain, which may contribute to its psychoactive effects.
Advantages and Limitations for Lab Experiments
Eticyclidine has several advantages for use in lab experiments, including its high potency and selectivity for the NMDA receptor. It also has a relatively long duration of action, allowing for sustained effects. However, N-(3-ethylphenyl)cyclopentanecarboxamide is a controlled substance and must be handled with care. It also has potential for abuse and may produce unwanted side effects.
Future Directions
For research on N-(3-ethylphenyl)cyclopentanecarboxamide include investigating its potential as a therapeutic agent for psychiatric disorders such as depression and anxiety. It may also be useful in studying the role of the sigma-1 receptor in neuroprotection and neurodegenerative diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential for abuse.
Synthesis Methods
Eticyclidine can be synthesized by reacting cyclopentanone with ethylmagnesium bromide to form 3-ethylcyclopentanone, which is then reacted with phenylmagnesium bromide to form N-(3-ethylphenyl)cyclopentanecarboxamide. The compound can be purified by recrystallization from ethanol.
Scientific Research Applications
Eticyclidine has been used in scientific research as a tool to study the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. It has also been used to study the effects of dissociative anesthetics on the central nervous system and to investigate the role of the glutamatergic system in psychiatric disorders such as schizophrenia.
properties
IUPAC Name |
N-(3-ethylphenyl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c1-2-11-6-5-9-13(10-11)15-14(16)12-7-3-4-8-12/h5-6,9-10,12H,2-4,7-8H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIYPCQGHPOFEOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)C2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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